Cas no 24514-86-1 (16,18-Tritriacontanedione)
16,18-Tritriacontanedione structure
Product Name:16,18-Tritriacontanedione
CAS No:24514-86-1
MF:C33H64O2
MW:492.860071182251
CID:273642
PubChem ID:154874
Update Time:2025-04-19
16,18-Tritriacontanedione Chemical and Physical Properties
Names and Identifiers
-
- 16,18-Tritriacontanedione
- n-Tritriacontan-16,18-dione
- tritriacontane-16,18-dione
- N-Tritriacontane-16,18-dione
- tritriacontane-16, 18-dione
- LMFA12000007
- CCRIS 4507
- SCHEMBL1250561
- C08394
- CHEBI:9752
- Q27108488
- UNII-4QUF6P7Y9C
- tritriacontan-16,18-dione
- 4QUF6P7Y9C
- DTXSID1040247
- 24514-86-1
- AKOS025287985
- n-TRITRIACONTANE-16-18-DIONE
- TRITRIACONTANE-16,18-DIONE, N-
- BYKYTXUAKJDVPV-UHFFFAOYSA-N
-
- Inchi： 1S/C33H64O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-32(34)31-33(35)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-31H2,1-2H3
- InChI Key： BYKYTXUAKJDVPV-UHFFFAOYSA-N
- SMILES： O=C(CC(CCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 492.49100
- Monoisotopic Mass: 492.490631
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 35
- Rotatable Bond Count: 30
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 14.5
- Topological Polar Surface Area: 34.1
Experimental Properties
- Color/Form: Powder
- Density: 0.9±0.1 g/cm3
- Melting Point: 67.5-68 °C
- Boiling Point: 571.4±23.0 °C at 760 mmHg
- Flash Point: 208.6±19.6 °C
- Refractive Index: 1.458
- PSA: 34.14000
- LogP: 11.47730
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
16,18-Tritriacontanedione Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
16,18-Tritriacontanedione Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
16,18-Tritriacontanedione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N40920-5 mg |
16,18-Tritriacontanedione |
24514-86-1 | 5mg |
￥3520.0 | 2022-04-27 | ||
| TargetMol Chemicals | TN5824-5 mg |
n-Tritriacontan-16,18-dione |
24514-86-1 | 98% | 5mg |
￥ 2,380 | 2023-07-10 | |
| TargetMol Chemicals | TN5824-1 mL * 10 mM (in DMSO) |
n-Tritriacontan-16,18-dione |
24514-86-1 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 2480 | 2023-09-15 | |
| TargetMol Chemicals | TN5824-5mg |
n-Tritriacontan-16,18-dione |
24514-86-1 | 5mg |
￥ 2380 | 2024-07-19 | ||
| A2B Chem LLC | AB24728-5mg |
n-Tritriacontan-16,18-dione |
24514-86-1 | 5mg |
$427.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN5824-1 ml * 10 mm |
n-Tritriacontan-16,18-dione |
24514-86-1 | 1 ml * 10 mm |
￥ 2480 | 2024-07-19 | ||
| TargetMol Chemicals | TN5824-5mg |
n-Tritriacontan-16,18-dione |
24514-86-1 | 5mg |
￥ 2380 | 2024-07-24 | ||
| TargetMol Chemicals | TN5824-1 ml * 10 mm |
n-Tritriacontan-16,18-dione |
24514-86-1 | 1 ml * 10 mm |
￥ 2480 | 2024-07-24 |
16,18-Tritriacontanedione Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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